Cas no 242-14-8 (Benzo[4,5]cyclohept[1,2-b]indole)
242-14-8 structure
Product Name:Benzo[4,5]cyclohept[1,2-b]indole
Benzo[4,5]cyclohept[1,2-b]indole Chemical and Physical Properties
Names and Identifiers
-
- Benzo[4,5]cyclohept[1,2-b]indole
- Benzo[4,2-b]indole
- AC1L5KZB
- AR-1H8960
- AC1Q4V17
- SureCN4514971
- CTK4F3122
- NSC73037
- Benzo[4,2-b]indole; AC1L5KZB; AR-1H8960; AC1Q4V17; SureCN4514971; CTK4F3122; NSC73037;
- NSC-73037
- SCHEMBL4514971
- 242-14-8
- DTXSID00291077
-
- Inchi: 1S/C17H11N/c1-2-6-13-11-15-14-7-3-4-8-16(14)18-17(15)10-9-12(13)5-1/h1-11H
- InChI Key: QVJJKOADQUFGRN-UHFFFAOYSA-N
- SMILES: N1C2C=CC=CC=2C2=CC3C=CC=CC=3C=CC=12
Computed Properties
- Exact Mass: 229.08923
- Monoisotopic Mass: 229.089149355g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 0
- Complexity: 300
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 12.9Ų
Experimental Properties
- PSA: 12.89
- LogP: 4.49280
Benzo[4,5]cyclohept[1,2-b]indole Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
242-14-8 (Benzo[4,5]cyclohept[1,2-b]indole) Related Products
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